Cas no 945595-80-2 (AMG 900)

AMG 900 structure
AMG 900 structure
Product Name:AMG 900
CAS No:945595-80-2
MF:C28H21N7OS
MW:503.577643156052
MDL:MFCD18633194
CID:822536
PubChem ID:24856041
Update Time:2024-10-25

AMG 900 Chemical and Physical Properties

Names and Identifiers

    • AMG900
    • AMG-900
    • N-(4-((3-(2-aminopyrimidin-4-yl)pyridin-2-yl)oxy)phenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine
    • N-[4-[3-(2-aminopyrimidin-4-yl)pyridin-2-yl]oxyphenyl]-4-(4-methylthiophen-2-yl)phthalazin-1-amine
    • CS-0485
    • N-(4-(3-(2-aminopyrimidin-4-yl)pyridin-2-yloxy)phenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine
    • N-[4-[[3-(2-Amino-4-pyrimidinyl)-2-pyridinyl]oxy]phenyl]-4-(4-methyl-2-thienyl)-1-phthalazinamine
    • AMG 900
    • N-[4-[[3-(2-Amino-4-pyrimidinyl)-2-pyridinyl]oxy]phenyl]-4-(4-methyl-2-thienyl)-1-phthalazinamine (ACI)
    • 945595-80-2
    • SDCCGSBI-0654432.P001
    • HY-13253
    • UNII-9R2G075611
    • BS-17914
    • BRD-K21728777-001-02-3
    • GTPL8060
    • NSC799331
    • DA-60986
    • N-(4-{[3-(2-aminopyrimidin-4-yl)pyridin-2-yl]oxy}phenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine
    • DTXSID90241526
    • BDBM50466803
    • DTXCID20164017
    • AMG 900?
    • SB16661
    • AC-35905
    • J-523022
    • AURORA KINASE INHIBITOR AMG 900
    • 1-PHTHALAZINAMINE, N-(4-((3-(2-AMINO-4-PYRIMIDINYL)-2-PYRIDINYL)OXY)PHENYL)-4-(4-METHYL-2-THIENYL)-
    • BCP9000292
    • N-(4-((3-(2-aminopyrimidin-4-yl)pyridin-2-yl)oxy)phenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine.
    • NSC-761069
    • Q27074442
    • N-(4-(3-(2-aminopyrimidin-4-yl)pyridin-2-yloxy)phenyl)-4-(4-methylthiophen- 2-yl)phthalazin-1-amine
    • AKOS027276402
    • SW219731-1
    • N-(4-((3-(2-amino-4-pyrimidinyl)-2-pyridinyl)oxy)phenyl)-4-(4-methyl-2-thienyl)-1-phthalazinamine
    • BCP02552
    • EX-A1793
    • MLS006011192
    • N-(4-(3-(2-aminopyrimidin-4-yl)pyridin-2-yl)oxyphenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine
    • HMS3656H17
    • CHEMBL2140408
    • CCG-264985
    • 9R2G075611
    • SCHEMBL503564
    • AMG 900 [WHO-DD]
    • NSC-799331
    • NCGC00263094-01
    • NCGC00263094-06
    • s2719
    • SMR004702961
    • NSC761069
    • IVUGFMLRJOCGAS-UHFFFAOYSA-N
    • MDL： MFCD18633194
    • Inchi： 1S/C28H21N7OS/c1-17-15-24(37-16-17)25-20-5-2-3-6-21(20)26(35-34-25)32-18-8-10-19(11-9-18)36-27-22(7-4-13-30-27)23-12-14-31-28(29)33-23/h2-16H,1H3,(H,32,35)(H2,29,31,33)
    • InChI Key： IVUGFMLRJOCGAS-UHFFFAOYSA-N
    • SMILES： N1C(NC2C=CC(OC3C(C4C=CN=C(N)N=4)=CC=CN=3)=CC=2)=C2C(C=CC=C2)=C(C2=CC(C)=CS2)N=1

Computed Properties

  • Exact Mass: 503.15300
  • Monoisotopic Mass: 503.15282949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.380
  • PSA: 140.70000
  • LogP: 6.63990

AMG 900 Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

AMG 900 Pricemore >>

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AMG 900 Production Method

Production Method 1

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dimethyl sulfoxide ;  2 h, 80 °C
Reference
Preparation of crystalline forms of N-(4-((3-(2-amino-4-pyrimidinyl) - 2-pyridinyl)oxy)phenyl)-4-(4-methyl-2-thienyl)-1 -phthalazinamine pharmaceutically acceptable salts for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 2

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Solvents: tert-Butanol ;  16 h, 100 °C
Reference
N-(4-((3-(2-amino-4-pyrimidinyl)-2-pyridinyl)oxy)phenyl)-4-(4-methyl-2-thienyl)-1-phthalazinamine for use in the treatment of antimitotic agent resistant cancer
, World Intellectual Property Organization, , ,

Production Method 3

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Solvents: (±)-2-Butanol ;  6 h, 100 °C
Reference
Discovery of N-(4-(3-(2-Aminopyrimidin-4-yl)pyridin-2-yloxy)phenyl)-4-(4-methylthiophen-2-yl)phthalazin-1-amine (AMG 900), A Highly Selective, Orally Bioavailable Inhibitor of Aurora Kinases with Activity against Multidrug-Resistant Cancer Cell Lines
Geuns-Meyer, Stephanie; Cee, Victor J.; Deak, Holly L.; Du, Bingfan; Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2015, 58(13), 5189-5207

Production Method 4

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Solvents: tert-Butanol ;  16 h, 100 °C
1.2 Reagents: Sodium carbonate Solvents: Diethyl ether ,  Water
Reference
Use of N-(4-((3-(2-amino-4-pyrimidinyl)-2-pyridinyl)oxy)phenyl)-4-(4-methyl-2-thienyl)-1-phthalazinamine in combination with histone deacetylase inhibitors for treatment of cancer
, United States, , ,

Production Method 5

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Solvents: tert-Butanol ;  16 h, 100 °C
Reference
Use of AMG 900 for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 6

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Reagents: tert-Butanol ;  16 h, 100 °C
Reference
Use of N-(4-((3-(2-amino-4-pyrimidinyl) -2-pyridinyl)oxy)phenyl)-4-(4-methyl-2-thienyl)-1-phthalazinamine in combination with histone deacetylase inhibitors for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

149549-12-2 149549-12-2
945599-45-1 945599-45-1
945595-80-2 945595-80-2
Reaction Conditions
1.1 Solvents: tert-Butanol ;  16 h, 100 °C
Reference
Preparation of substituted phthalazinamines as Aurora kinase modulators
, World Intellectual Property Organization, , ,

Production Method 8

945595-80-2 945595-80-2
Reaction Conditions
Reference
Preparation of substituted phthalazinamines as Aurora kinase modulators
, United States, , ,

AMG 900 Raw materials

AMG 900 Preparation Products

AMG 900 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:945595-80-2)AMG 900
Order Number:A859339
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:17
Price ($):215.0/392.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:945595-80-2)AMG 900
A859339
Purity:99%/99%
Quantity:100mg/250mg
Price ($):215.0/392.0
Email